Cas no 1803865-36-2 (2,4-Diiodo-5-fluorobenzamide)

• Product Name: 2,4-Diiodo-5-fluorobenzamide
• CAS No: 1803865-36-2
• MF: C₇H₄FI₂NO
• MW: 390.92010974884
• CID: 4959819
• Update Time: 2025-05-20

2,4-Diiodo-5-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Diiodo-5-fluorobenzamide

• Inchi： 1S/C7H4FI2NO/c8-4-1-3(7(11)12)5(9)2-6(4)10/h1-2H,(H2,11,12)
• InChI Key： LOQQZURDGBJSIX-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=CC=1C(N)=O)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1

Additional information on 2,4-Diiodo-5-fluorobenzamide

2,4-Diiodo-5-fluorobenzamide: A Comprehensive Overview

2,4-Diiodo-5-fluorobenzamide, also known by its CAS number 1803865-36-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a benzamide backbone substituted with iodine and fluorine atoms at specific positions. The presence of these halogen atoms imparts distinctive electronic and steric properties to the molecule, making it a valuable tool in various research and industrial applications.

The synthesis of 2,4-Diiodo-5-fluorobenzamide involves a series of carefully controlled reactions that ensure the precise placement of the substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for its use in demanding applications. The compound's stability under various conditions has also been extensively studied, providing valuable insights into its potential for long-term storage and usage in dynamic environments.

One of the most promising areas of application for 2,4-Diiodo-5-fluorobenzamide is in the field of materials science. Researchers have explored its use as a precursor for the synthesis of advanced materials, such as high-performance polymers and organic semiconductors. The compound's ability to undergo various types of coupling reactions has been leveraged to create materials with tailored electronic properties, which are essential for next-generation electronic devices.

In addition to its role in materials science, 2,4-Diiodo-5-fluorobenzamide has also shown potential in biomedical research. Its unique chemical properties make it an attractive candidate for use in drug design and development. Recent studies have focused on its ability to modulate specific biological pathways, offering new possibilities for the creation of therapeutics targeting a wide range of diseases.

The compound's versatility is further highlighted by its application in organic synthesis as an intermediate. Its ability to participate in a variety of reactions, including nucleophilic substitutions and cross-coupling reactions, makes it an invaluable building block for constructing complex molecular architectures. This has led to its widespread use in academic research and industrial settings alike.

From an environmental perspective, the handling and disposal of 2,4-Diiodo-5-fluorobenzamide must adhere to strict safety protocols. While it is not classified as a hazardous or regulated substance under normal conditions, proper precautions should be taken to minimize any potential risks associated with its use.

In conclusion, 2,4-Diiodo-5-fluorobenzamide stands out as a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties and versatility make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in shaping future advancements in science and technology.